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Compound of Interest

Compound Name: JHU395

CAS No.: 2079938-92-2

Cat. No.: B608190 Get Quote

Introduction
JHU395 is a novel, orally bioavailable prodrug of the glutamine antagonist 6-diazo-5-oxo-L-

norleucine (DON).[1][2][3] As a key research compound in the investigation of metabolic

pathways in oncology and neuroscience, the integrity and stability of JHU395 powder are

paramount for reproducible and reliable experimental outcomes.[4][5] This document provides

a comprehensive guide for researchers, scientists, and drug development professionals on the

best practices for the handling, storage, and stability assessment of JHU395.

The diazo functional group within JHU395 necessitates specific handling precautions due to

the potential for instability, particularly when exposed to light, heat, or acidic conditions.[6][7]

These application notes are designed to provide a framework for maintaining the compound's

integrity from receipt to experimental use.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of JHU395 is essential for its

proper handling and storage.
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Property Value Source

Chemical Name

Isopropyl 6-diazo-5-oxo-2-

(((phenyl(pivaloyloxy)methoxy)

carbonyl)amino)hexanoate

[4][5]

Molecular Formula C₂₂H₂₉N₃O₇ MedchemExpress

Molecular Weight 447.48 g/mol [8]

Appearance Viscous Liquid MedchemExpress

Solubility
Soluble in DMSO (≥ 100

mg/mL)
[1][8]

Safety, Handling, and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for JHU395 is not publicly available, the presence of

the diazo group warrants caution. Diazo compounds are known to be potentially toxic and, in

some cases, explosive, especially with exposure to heat or shock.[7][9] Therefore, stringent

safety protocols are essential.

2.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Nitrile or latex gloves should be worn at all times. Change gloves

immediately if they become contaminated.

Body Protection: A laboratory coat is required.

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a dust mask is recommended to avoid inhalation.[6]

2.2. Handling Procedures

All handling of JHU395 powder should be performed in a well-ventilated chemical fume

hood.
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Avoid the generation of dust.[6][10]

Keep the compound away from heat, light, and sources of ignition.[6]

Avoid contact with strong oxidizing agents and alkalis, as these may cause exothermic

reactions.[6]

In case of a spill, carefully collect the material and transfer it to a designated chemical waste

container.

2.3. Waste Disposal

Dispose of JHU395 waste in accordance with local, state, and federal regulations. Traces of

diazo compounds can be quenched by the addition of acetic acid.[7]

Storage and Stability
Proper storage is critical to prevent the degradation of JHU395 and ensure its long-term

stability.

3.1. Storage of Solid JHU395

The following storage conditions are recommended for the solid (viscous liquid) form of

JHU395:

Temperature Duration Notes

-20°C Up to 3 years
Recommended for long-term

storage.

4°C Up to 2 years
Suitable for shorter-term

storage.

For optimal stability, store JHU395 in a tightly sealed container, protected from light and

moisture.

3.2. Storage of JHU395 in Solution
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Stock solutions of JHU395 are typically prepared in anhydrous dimethyl sulfoxide (DMSO).[4]

[8]

Temperature Duration Notes

-80°C Up to 6 months
Preferred for long-term storage

of solutions.

-20°C Up to 1 month Suitable for short-term storage.

It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles,

which can accelerate degradation.

Experimental Protocols for Stability Assessment
To ensure the quality of JHU395 for experimental use, it is recommended to periodically assess

its stability, especially for older batches or material that may have been exposed to suboptimal

conditions.

4.1. Visual Inspection

A simple yet effective initial assessment is a visual inspection of the JHU395 powder. Any

change in color or consistency from the initial state should be noted and may indicate

degradation.

4.2. Stability-Indicating HPLC Method

A stability-indicating High-Performance Liquid Chromatography (HPLC) method can separate

the intact JHU395 from its potential degradation products, allowing for accurate quantification

of the parent compound.

4.2.1. Principle

This protocol utilizes reversed-phase HPLC with UV detection to assess the purity of JHU395.

A gradient elution is employed to ensure the separation of compounds with a range of

polarities.

4.2.2. Materials

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b608190?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7985826/
https://www.selleckchem.com/products/jhu395.html
https://www.benchchem.com/product/b608190?utm_src=pdf-body
https://www.benchchem.com/product/b608190?utm_src=pdf-body
https://www.benchchem.com/product/b608190?utm_src=pdf-body
https://www.benchchem.com/product/b608190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


JHU395 sample

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (FA)

C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

HPLC system with a UV detector

4.2.3. Protocol

Mobile Phase Preparation:

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Sample Preparation:

Prepare a 1 mg/mL stock solution of JHU395 in DMSO.

Dilute the stock solution to a final concentration of 50 µg/mL with a 50:50 mixture of Mobile

Phase A and Mobile Phase B.

HPLC Conditions:

Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30°C

Detection Wavelength: 254 nm
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Gradient Program:

Time (min) % Mobile Phase B

0 40

20 95

25 95

26 40

| 30 | 40 |

Data Analysis:

Integrate the peak corresponding to JHU395.

Calculate the purity of the sample by dividing the peak area of JHU395 by the total peak

area of all components in the chromatogram.

A decrease in the purity of JHU395 over time indicates degradation.

4.3. ¹H NMR Spectroscopy for Structural Integrity

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the

structural integrity of JHU395.[11][12]

4.3.1. Principle

This protocol uses ¹H NMR to obtain a spectrum of the JHU395 sample. This spectrum can be

compared to a reference spectrum of a known pure sample to identify any structural changes

or the presence of impurities.

4.3.2. Materials

JHU395 sample

Deuterated dimethyl sulfoxide (DMSO-d₆)
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NMR spectrometer

4.3.3. Protocol

Sample Preparation:

Dissolve approximately 5-10 mg of JHU395 in 0.6 mL of DMSO-d₆.

NMR Acquisition:

Acquire a ¹H NMR spectrum according to the instrument's standard operating procedures.

Data Analysis:

Compare the obtained spectrum with a reference spectrum of pure JHU395.

Pay close attention to the chemical shifts and integration of key protons, such as those in

the pivaloyloxy and isopropyl groups.

The appearance of new signals or changes in the relative integrations of existing signals

can indicate the presence of degradation products.

Visualization of Workflows
5.1. JHU395 Handling and Storage Workflow
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Caption: Workflow for the safe handling and proper storage of JHU395.

5.2. JHU395 Stability Assessment Workflow
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Caption: Workflow for assessing the stability of JHU395 using HPLC and NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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